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Compound of Interest

Compound Name: N-(4-methylpyridin-2-yl)acetamide

Cat. No.: B057915

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of N-(4-methylpyridin-2-
yl)acetamide from 2-amino-4-methylpyridine. The described method is a straightforward and
efficient N-acylation reaction utilizing acetic anhydride as the acetylating agent. This protocol
offers a high yield of the desired product, which is a valuable building block in medicinal
chemistry and drug development. Included are comprehensive experimental procedures, tables
summarizing quantitative data, and characterization details to ensure reproducibility and
verification of the final compound.

Introduction

N-(4-methylpyridin-2-yl)acetamide is a chemical intermediate of significant interest in the
pharmaceutical industry. Its structure, featuring a substituted pyridine ring linked to an
acetamide group, is a common motif in various biologically active molecules. The synthesis
described herein is a classic example of N-acylation, a fundamental transformation in organic
chemistry.[1] This process involves the reaction of 2-amino-4-methylpyridine with acetic
anhydride to form the corresponding amide.[1][2] The protocol is robust, providing a high yield
of the product with a straightforward purification process.[2]

Reaction Scheme
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Caption: Reaction scheme for the synthesis of N-(4-methylpyridin-2-yl)acetamide.

Experimental Protocol

Materials and Equipment:

e 2-amino-4-methylpyridine

e Acetic anhydride

o Diethyl ether

e Round-bottom flask

o Magnetic stirrer with heating plate
o Condenser

» Buchner funnel and flask

e Vacuum pump

o Standard laboratory glassware

Procedure:

¢ To a round-bottom flask, add 2-amino-4-methylpyridine (99.0 g, 91.5 mmol).[2]

e Add acetic anhydride (250 mL) to the flask.[2]
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e Warm the reaction mixture to 70°C with stirring for 2 hours.[2]

o After 2 hours, cool the mixture to room temperature.[2]

e Slowly add diethyl ether (100 mL) to the cooled mixture to induce crystallization.[2]
o The product will precipitate as white needle-like crystals.[2]

o Collect the crystals by vacuum filtration using a Buchner funnel.

¢ Dry the collected product in vacuo to obtain N-(4-methyl-pyridin-2-yl)-acetamide.

Experimental Workflow
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Caption: Workflow for the synthesis of N-(4-methylpyridin-2-yl)acetamide.

Data Summary
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Parameter Value Reference
Starting Material 2-amino-4-methylpyridine [2]
Mass of Starting Material 99.0¢9 [2]
Moles of Starting Material 91.5 mmol [2]
Reagent Acetic Anhydride [2]
Volume of Reagent 250 mL [2]
Product :;ig:r:ﬂ:yridm'z' [1]12]
Molecular Formula CsH10N20 [1]
Molecular Weight 150.18 g/mol [1][2]
CAS Number 5327-32-2 [1]
Yield 130 g (95%) [2]
Appearance White needle crystals [2]
Characterization Data
H NMR (400 MHz, DMSO-de):[1]
Chemical Shift () . . .
Multiplicity Integration Assignment
ppm
10.25 brs 1H NH
8.13 d 1H Pyridine H-6
7.97 d 1H Pyridine H-5
6.83 S 1H Pyridine H-3
2.27 S 3H Pyridine-CHs
2.10 s 3H Acetyl-CHs
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13C NMR (101 MHz, DMSO-ds):[1]

Chemical Shift (8) ppm Assignment
168.8 C=0 (amide)
151.7 C-2 (pyridine)
147.3 C-4 (pyridine)
1159 C-3 (pyridine)
~110 (estimated) C-5 (pyridine)
23.8 Acetyl-CHs
20.7 Pyridine-CHs

Infrared (IR) Spectroscopy:[1]

Wavenumber (cm~?) Assignment

3250-3300 N-H stretching (amide)

2900-3100 C-H stretching (aromatic & methyl)
~1680 (estimated) C=0 stretching (amide I)

~1580 (estimated) N-H bending (amide II)

Safety Precautions

o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Acetic anhydride is corrosive and a lachrymator; handle with care.

» Diethyl ether is extremely flammable; avoid open flames and sparks.
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Conclusion

The protocol detailed in this application note provides a reliable and high-yielding method for
the synthesis of N-(4-methylpyridin-2-yl)acetamide. The straightforward procedure and
simple purification make it suitable for both academic research and industrial applications. The
provided characterization data will assist researchers in confirming the identity and purity of the
synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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